Cas no 106724-63-4 (2,6-Pyridinedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester)

• Product Name: 2,6-Pyridinedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester
• CAS No: 106724-63-4
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 1178379
• PubChem ID: 10868734
• Update Time: 2025-04-20

2,6-Pyridinedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 4-(2-propenyloxy)-, dimethyl ester
• dimethyl 4-prop-2-enoxypyridine-2,6-dicarboxylate
• DTXSID40446524
• 106724-63-4
• Dimethyl 4-(allyloxy)pyridine-2,6-dicarboxylate
• DB-208499

• Inchi： 1S/C12H13NO5/c1-4-5-18-8-6-9(11(14)16-2)13-10(7-8)12(15)17-3/h4,6-7H,1,5H2,2-3H3
• InChI Key： PHFNJJPQCMSLFJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=C(C(=O)OC)N=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 251.07939
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids